5-Fluoro-3-hydroxy-3-methylindolin-2-one

• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• IUPAC Name: 5-fluoro-3-hydroxy-3-methyl-1H-indol-2-one
• InChI: InChI=1S/C9H8FNO2/c1-9(13)6-4-5(10)2-3-7(6)11-8(9)12/h2-4,13H,1H3,(H,11,12)
• InChI Key: RUIXZWIBCQQCPH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=CC(=C2)F)NC1=O)O

Description

5-Fluoro-3-hydroxy-3-methylindolin-2-one is a fluorinated indole derivative Indole derivatives are significant in both natural products and synthetic compounds due to their diverse biological activities

Preparation Methods

The synthesis of 5-Fluoro-3-hydroxy-3-methylindolin-2-one typically involves the functionalization of the indole ring. One common method is the electrophilic fluorination of indole derivatives using reagents such as trifluoromethyl hypofluorite or cesium fluoroxysulfate . These reactions are often carried out under controlled conditions to ensure the selective introduction of the fluorine atom at the desired position on the indole ring.

Chemical Reactions Analysis

5-Fluoro-3-hydroxy-3-methylindolin-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxindole derivatives.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced indole derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

5-Fluoro-3-hydroxy-3-methylindolin-2-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated indole derivatives, which are valuable in medicinal chemistry.

Biology: The compound exhibits various biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Due to its biological activities, it is being explored for potential therapeutic applications in treating diseases such as cancer and viral infections.

Industry: The compound’s unique properties make it useful in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-Fluoro-3-hydroxy-3-methylindolin-2-one involves its interaction with specific molecular targets and pathways. The fluorine atom enhances the compound’s ability to bind to biological targets, increasing its potency and selectivity. This interaction can lead to the inhibition of key enzymes or receptors involved in disease pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

5-Fluoro-3-hydroxy-3-methylindolin-2-one can be compared with other fluorinated indole derivatives, such as:

5-Fluoro-3-hydroxy-1-methylindolin-2-one: Similar in structure but with a different substitution pattern, leading to variations in biological activity.

5-Fluoro-3-phenylindolin-2-one: Contains a phenyl group, which can alter its chemical and biological properties.

These comparisons highlight the uniqueness of this compound in terms of its specific substitution pattern and the resulting effects on its chemical and biological behavior.